Cas no 626-06-2 (2,6-Dihydroxypyridine)

• Product Name: 2,6-Dihydroxypyridine
• CAS No: 626-06-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD00129028
• CID: 39195
• PubChem ID: 69371
• Update Time: 2025-09-23

2,6-Dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,6-diol
• 2(1H)-Pyridone, 6-hydroxy-
• 2,6-Pyridinediol
• 6-hydroxy-2(1h)-pyridinon
• 6-Hydroxy-2(1H)-pyridinone
• 6-hydroxy-2(1h)-pyridon
• 2,6-DIHYDROXYPYRIDINE [6-HYDROXYPYRADONE]
• 1-Deazauracil
• 2(1H)-Pyridone,6-hydroxy
• 2,5-DIFLUOROTHIOBENZAMIDE
• 2,6-Dihydroxypyridine
• 3H-pyridine-2,6-dione
• 6-hydroxy-1H-pyridin-2-one
• 6-Hydroxy-2(1H)-pyridone
• 6-Hydroxypyridin-2(1H)-one
• Pyridin-2,6-diol
• 2(1H)-Pyridinone, 6-hydroxy-
• 6-hydroxy-2-pyridone
• WLFXSECCHULRRO-UHFFFAOYSA-N
• 54009B6TXP
• PubChem17666
• 6-oxidanyl-1H-pyridin-2-one
• 6-Hydroxy-2(1H)-pyridinone #
• FCH831561
• STL290514
• 5358AJ
• A
• SY004410
• CHEBI:17681
• SCHEMBL128525
• FT-0601051
• CHEMBL3086507
• A833878
• SB52511
• 2_6-DIHYDROXYPYRIDINE
• Q4596805
• 14346-45-3
• CS-0186522
• C03056
• DIHYDROXYPYRIDINE, 2,6-
• PD099111
• 2 pound not6-Dihydroxypyridine
• DTXSID90211643
• AKOS006230481
• NS00035095
• AS-31062
• 626-06-2
• EINECS 210-927-4
• UNII-54009B6TXP
• AC-3350
• 2-HYDROXY-6-PYRIDINONE
• J-507488
• MFCD00129028
• 2,6-Dihydroxypyridine ,97%
• DB-005893
• XH1156
• 84753-20-8
• pyridine, 2,6-dihydroxy-

• MDL： MFCD00129028
• Inchi： 1S/C5H5NO2/c7-4-2-1-3-5(8)6-4/h1-3H,(H2,6,7,8)
• InChI Key： WLFXSECCHULRRO-UHFFFAOYSA-N
• SMILES： C1(=O)NC(O)=CC=C1

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 0.1

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Melting Point: 202-203 °C
• Boiling Point: 387.2℃ at 760 mmHg
• Flash Point: 188℃
• PSA: 53.35000
• LogP: 0.49280
• pka: 4.50±0.10(Predicted)

2,6-Dihydroxypyridine Security Information

• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons